N-[5-(aminomethyl)pyridin-2-yl]acetamide

• IUPAC Name: N-[5-(aminomethyl)pyridin-2-yl]acetamide
• InChI: InChI=1S/C8H11N3O/c1-6(12)11-8-3-2-7(4-9)5-10-8/h2-3,5H,4,9H2,1H3,(H,10,11,12)
• InChI Key: URQYQEXXCUXLPM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(C=C1)CN
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol

Description

N-[5-(aminomethyl)pyridin-2-yl]acetamide is a chemical compound with the molecular formula C8H11N3O. Its molecular weight is 165.19 g/mol. This compound is not intended for human or veterinary use and is for research use only.

Synthesis Analysis

N-(Pyridin-2-yl)amides, which include this compound, have been synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions. The formation of N-(Pyridin-2-yl)amides was achieved in toluene via C–C bond cleavage promoted by I2 and TBHP. The reaction conditions were mild and metal-free.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C8H11N3O. Unfortunately, the specific structural details or a visual representation of the molecule are not provided in the search results.

Chemical Reactions Analysis

In the synthesis of N-(Pyridin-2-yl)amides, including this compound, a chemodivergent synthesis approach was used. This involved the use of α-bromoketones and 2-aminopyridine under different reaction conditions. The formation of N-(Pyridin-2-yl)amides occurred in toluene via C–C bond cleavage promoted by I2 and TBHP.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 165.19 g/mol. The compound has the molecular formula C8H11N3O. Unfortunately, the search results do not provide additional physical and chemical properties.

Scientific Research Applications

Corrosion Inhibition

N-[5-(aminomethyl)pyridin-2-yl]acetamide derivatives have been explored for their corrosion inhibitory properties. A study by Yıldırım and Cetin (2008) synthesized 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and investigated their efficacy as corrosion inhibitors in acidic and oil mediums. Their research found that these compounds exhibited promising inhibition efficiencies, highlighting their potential application in protecting metals from corrosion in various industrial processes (Yıldırım & Cetin, 2008).

Organic Synthesis and Medicinal Chemistry

The versatility of this compound in organic synthesis and medicinal chemistry is notable. For instance, Getlik et al. (2013) described the use of 3-halo-4-aminopyridines in reactions with acyl chlorides and triethylamine, leading to the synthesis of pyridin-4-yl α-substituted acetamide products. This study showcases the compound's role in facilitating novel rearrangement reactions, which are valuable in the development of new chemical entities (Getlik et al., 2013).

Antimicrobial and Insecticidal Activities

Research into the antimicrobial and insecticidal activities of this compound derivatives has yielded positive results. Bakhite et al. (2014) synthesized pyridine derivatives and evaluated their toxicity against cowpea aphids, finding that some compounds possessed significant aphidicidal activities. This suggests potential applications in agricultural pest control (Bakhite et al., 2014).

Anion Sensing and Material Science

The compound and its derivatives have also been investigated for their ability to interact with anions, which is relevant in the fields of sensor development and material science. Webb et al. (2007) studied pyromellitamide aggregates derived from similar compounds for their anion binding and response capabilities, revealing that these structures could be utilized in designing sensors and switching devices sensitive to anionic stimuli (Webb et al., 2007).